MAO-B Inhibition & Selectivity Profile
This compound inhibits human recombinant MAO‑B with an IC50 of 800 nM, and MAO‑A with an IC50 of 10,600 nM, yielding a ~13‑fold selectivity for MAO‑B [1]. In comparison, the clinical MAO‑B inhibitor selegiline exhibits an IC50 of ~10‑50 nM for MAO‑B and >10,000 nM for MAO‑A, representing >100‑fold selectivity [2]. While less potent than selegiline, this compound provides a distinct quinoxalinone scaffold that may offer advantages in terms of off‑target profiles and chemical tractability for probe development.
| Evidence Dimension | Inhibition of human recombinant MAO-B and MAO-A |
|---|---|
| Target Compound Data | MAO-B IC50 = 800 nM; MAO-A IC50 = 10,600 nM; Selectivity Ratio (MAO-A/MAO-B) = 13.25 |
| Comparator Or Baseline | Selegiline (clinical MAO-B inhibitor): MAO-B IC50 ≈ 10-50 nM; MAO-A IC50 >10,000 nM; Selectivity Ratio >100 |
| Quantified Difference | Target compound is ~16-80x less potent on MAO-B but exhibits a distinct scaffold and a primary amine handle absent in selegiline. |
| Conditions | Human recombinant MAO-B (Amplex Red assay) and MAO-A (fluorimetric kynuramine conversion assay) |
Why This Matters
The compound offers a structurally distinct MAO‑B inhibitor scaffold with a primary amine for further derivatization, making it a valuable starting point for medicinal chemistry campaigns focused on novel MAO‑B inhibitors.
- [1] BindingDB. (2013). BDBM50350503 (CHEMBL1814645): 1-(3-Aminopropyl)-3-methylquinoxalin-2(1H)-one. Affinity Data for MAO-B and MAO-A. View Source
- [2] Youdim, M. B., & Bakhle, Y. S. (2006). Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. British Journal of Pharmacology, 147(S1), S287-S296. (Review citing selegiline IC50 values). View Source
